Cas no 2137560-67-7 (1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine)

• Product Name: 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine
• CAS No: 2137560-67-7
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5277818
• Update Time: 2025-10-30

1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-fluoro-4-(prop-2-en-1-yl)phenyl]ethan-1-amine
• 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine
• Benzenemethanamine, 2-fluoro-α-methyl-4-(2-propen-1-yl)-

• Inchi： 1S/C11H14FN/c1-3-4-9-5-6-10(8(2)13)11(12)7-9/h3,5-8H,1,4,13H2,2H3
• InChI Key： QPUKCGXPVSTMBR-UHFFFAOYSA-N
• SMILES： FC1C=C(CC=C)C=CC=1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Additional information on 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine

Research Briefing on 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine (CAS: 2137560-67-7) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the growing importance of small-molecule compounds with unique structural and functional properties. Among these, 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine (CAS: 2137560-67-7) has emerged as a compound of significant interest due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The compound, 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine, is characterized by a fluoro-substituted phenyl ring and an allyl group, which contribute to its distinctive chemical reactivity and biological activity. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) targeting agents. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a modulator of serotonin receptors. The study demonstrated that derivatives of 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine exhibited selective binding affinity for 5-HT_2A receptors, suggesting its utility in the development of novel antipsychotic or antidepressant therapies. The findings were supported by in vitro assays and molecular docking simulations, which highlighted the compound's ability to interact with key receptor residues.

Another area of interest is the compound's application in positron emission tomography (PET) imaging. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled analog of 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine, which showed promising results in preclinical imaging studies. The radiolabeled compound exhibited high brain uptake and specificity, making it a potential candidate for neuroimaging applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for further structural modifications to reduce off-target effects and improve metabolic stability. Computational modeling and high-throughput screening are currently being employed to identify optimal derivatives with enhanced therapeutic indices.

In conclusion, 1-(2-Fluoro-4-prop-2-enylphenyl)ethanamine (CAS: 2137560-67-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from CNS drug development to diagnostic imaging, underscoring its potential to address unmet medical needs. Future research should focus on translational studies to validate its efficacy and safety in clinical settings.